Cas no 1353985-63-3 (2-[Isopropyl-(3-trifluoromethyl-benzyl)-amino]-ethanol)

• Product Name: 2-[Isopropyl-(3-trifluoromethyl-benzyl)-amino]-ethanol
• CAS No: 1353985-63-3
• MF: C₁₃H₁₈F₃NO
• MW: 261.283334255219
• CID: 2161515
• Update Time: 2025-05-23

2-[Isopropyl-(3-trifluoromethyl-benzyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Isopropyl-(3-trifluoromethyl-benzyl)-amino]-ethanol
• 2-(Isopropyl(3-(trifluoromethyl)benzyl)amino)ethanol
• AM94760
• 2-[Isopropyl-(3-trifluoromethylbenzyl)amino]ethanol

• Inchi： 1S/C13H18F3NO/c1-10(2)17(6-7-18)9-11-4-3-5-12(8-11)13(14,15)16/h3-5,8,10,18H,6-7,9H2,1-2H3
• InChI Key： RUJCFCGEMSUIDO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CN(CCO)C(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 243
• Topological Polar Surface Area: 23.5

Additional information on 2-[Isopropyl-(3-trifluoromethyl-benzyl)-amino]-ethanol

Comprehensive Overview of 2-[Isopropyl-(3-trifluoromethyl-benzyl)-amino]-ethanol (CAS No. 1353985-63-3)

2-[Isopropyl-(3-trifluoromethyl-benzyl)-amino]-ethanol, with the CAS number 1353985-63-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of amino alcohols, which are known for their versatile applications in drug development and material science. The presence of the trifluoromethyl group and the isopropylaminoethanol moiety enhances its biochemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-[Isopropyl-(3-trifluoromethyl-benzyl)-amino]-ethanol has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers are particularly interested in how this compound interacts with biological targets, as evidenced by its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition studies.

The synthesis of 2-[Isopropyl-(3-trifluoromethyl-benzyl)-amino]-ethanol involves multi-step organic reactions, including N-alkylation and reductive amination. Its structural complexity requires precise control over reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for further applications.

One of the trending topics in chemical research is the role of fluorinated amino alcohols in green chemistry. As industries strive to reduce environmental impact, compounds like 2-[Isopropyl-(3-trifluoromethyl-benzyl)-amino]-ethanol are being evaluated for their compatibility with sustainable synthesis methods. Questions such as "How can fluorinated compounds be synthesized more efficiently?" or "What are the eco-friendly alternatives for traditional solvents in amino alcohol production?" are frequently searched, reflecting growing interest in sustainable practices.

From a commercial perspective, 2-[Isopropyl-(3-trifluoromethyl-benzyl)-amino]-ethanol is often sought after by pharmaceutical manufacturers and research institutions. Its CAS number 1353985-63-3 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. The compound’s stability under various storage conditions also makes it a reliable choice for long-term research projects.

In conclusion, 2-[Isopropyl-(3-trifluoromethyl-benzyl)-amino]-ethanol (CAS No. 1353985-63-3) represents a critical building block in modern chemical synthesis. Its applications span across drug discovery, agrochemical development, and material science, aligning with current trends in precision medicine and sustainable chemistry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific innovation.